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Compound of Interest

Compound Name: NO2-SPDMV

CAS No.: 663598-98-9

Cat. No.: B3149023

Get Quote

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) and

established disposal protocol for a chemical designated "NO2-SPDMV" are not publicly

available. This suggests that "NO2-SPDMV" may be a non-standard identifier, a novel

compound, or an internal laboratory code. Therefore, this substance must be handled as a

hazardous chemical of unknown toxicity and reactivity. The following procedures provide

general guidance for the safe disposal of such substances in a laboratory setting. It is

mandatory to consult with your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal.

Immediate Safety and Hazard Assessment
Given the "NO2" prefix, it is prudent to assume the compound contains a nitro group. Aromatic

nitro compounds are often toxic, can be reactive, and may pose long-term health risks. The

potential for photosensitivity should also be considered, requiring protection from light.

Assumed Hazards:

Toxicity: Potentially toxic if swallowed, inhaled, or in contact with skin.[1][2]
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Reactivity: May be a strong oxidizer or have explosive properties, especially if heated or

combined with other substances.[3][4]

Environmental Hazard: Potentially harmful to aquatic life.

Photosensitivity: Potential for degradation or reaction upon exposure to light.

Personal Protective Equipment (PPE)
When handling NO2-SPDMV, the following minimum PPE is required:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of any dust or vapors.

Segregation and Containerization
Proper segregation and containerization are critical for safe disposal.

Do Not Mix: Do not mix NO2-SPDMV waste with any other chemical waste stream. It should

be collected in its own dedicated, clearly labeled container.

Container Selection: Use a container that is in good condition, compatible with the chemical,

and has a secure, leak-proof lid. Plastic containers are often preferred to glass to minimize

the risk of breakage.

Photosensitivity Precautions: If the compound is known or suspected to be photosensitive,

use an amber or opaque container, or wrap the container in aluminum foil to protect it from

light.

Waste Labeling
Accurate and detailed labeling is a regulatory requirement and essential for safety.
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Label Contents: The waste container must be labeled with a hazardous waste tag provided

by your institution's EHS department. The label must include:

The words "Hazardous Waste".

The full chemical name: "NO2-SPDMV (Suspected Nitro Compound)".

Approximate quantity of waste.

All potential hazards (e.g., Toxic, Oxidizer, Photosensitive).

The date waste was first added to the container (accumulation start date).

Your name, laboratory, and contact information.

Storage of Waste
Waste must be stored in a designated and properly managed area.

Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a

designated SAA within your laboratory. This area should be at or near the point of generation

and under the control of laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Segregation: Ensure the container is stored away from incompatible materials, particularly

flammable substances and strong acids or bases.

Disposal Procedure
Under no circumstances should this chemical be disposed of down the drain or in the regular

trash.

Contact EHS: Once your waste container is ready for pickup, contact your institution's EHS

department to schedule a collection.
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Provide Information: Be prepared to provide all available information about NO2-SPDMV,

including its source, any known properties, and the process that generated the waste.

Follow EHS Instructions: EHS will provide specific instructions for the final disposal

procedure. They may need to perform an analysis of the unknown waste, which could incur

additional costs to your department.

Quantitative Data Summary
The following table summarizes key regulatory limits for hazardous waste accumulation in a

laboratory setting. These are general guidelines, and specific limits may vary by jurisdiction and

institution.

Parameter Guideline/Limit Reference

Maximum Waste Volume in

SAA

Up to 55 gallons of hazardous

waste.

Maximum Acutely Toxic Waste

in SAA (P-list)

Up to 1 quart (liquid) or 1 kg

(solid).

Maximum Storage Time in

SAA (partially full)

Up to 12 months from the

accumulation start date, as

long as volume limits are not

exceeded.

Time to Remove Full Container

from SAA

Within 3 calendar days of the

container becoming full.

Experimental Protocols
As no specific experimental protocols for the disposal of NO2-SPDMV were found, the primary

protocol is the General Procedure for Unknown Hazardous Chemical Waste Disposal, as

outlined in this document and visualized in the workflow below.

Disposal Workflow for NO2-SPDMV
The following diagram outlines the logical steps and decision-making process for the safe

disposal of NO2-SPDMV.
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Preparation & Assessment

Containment & Labeling

Storage & Final Disposal

CRITICAL PROHIBITIONS

Start: Waste NO2-SPDMV Generated

Assess Hazards
(Treat as Unknown/Hazardous:
Toxic, Reactive, Photosensitive)

Obtain Required PPE
(Gloves, Goggles, Lab Coat, Fume Hood)

DO NOT Pour Down Drain DO NOT Put in Regular Trash DO NOT Mix with Other Wastes

Select Compatible Container
(Opaque/Amber if Photosensitive)

Label with 'Hazardous Waste' Tag
- Full Name & Hazards

- Accumulation Date
- Lab Information

Store in Designated SAA
- Secondary Containment

- Segregate from Incompatibles

Contact EHS for Pickup

EHS Collects & Manages Final Disposal
(May require analysis)

End: Safe & Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of an uncharacterized chemical like NO2-SPDMV.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3149023/docs?utm_src=pdf-body-img#standard-operating-procedure-for-the-disposal-of-no2-spdmv
https://www.benchchem.com/product/b3149023/docs?utm_src=pdf-body#standard-operating-procedure-for-the-disposal-of-no2-spdmv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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